Cas no 1335498-80-0 (11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene)
11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-Pyrimido[1,2-a]benzimidazole
- 11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene
- RNEJWEYLAVZASN-UHFFFAOYSA-N
- 2-chloropyrimido[1,2-a]benzimidazole
- 11-chloro-1,8,10-triazatricyclo[7.4.0.0(2),]trideca-2,4,6,8,10,12-hexaene
- 11-chloro-1,8,10-triazatricyclo[7.4.0.0,trideca-2(7),3,5,8,10,12-hexaene
- 11-chloro-1,8,10-triazatricyclo[7.4.0.0,trideca-2,4,6,8,10,12-hexaene
- F9994-4174
- 11-chloro-1,8,10-triazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,10,12-hexaene
- AKOS023799747
- 2-Chlorobenzo[4,5]imidazo[1,2-a]pyrimidine
- 1335498-80-0
- SCHEMBL2163053
- 11-chloro-1,8,10-triazatricyclo[7.4.0.0(2),]trideca-2(7),3,5,8,10,12-hexaene
-
- Inchi: 1S/C10H6ClN3/c11-9-5-6-14-8-4-2-1-3-7(8)12-10(14)13-9/h1-6H
- InChI Key: RNEJWEYLAVZASN-UHFFFAOYSA-N
- SMILES: ClC1C=CN2C(N=1)=NC1C=CC=CC2=1
Computed Properties
- Exact Mass: 203.0250249g/mol
- Monoisotopic Mass: 203.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 30.2Ų
11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92968-100 MG |
11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene |
1335498-80-0 | 95% | 100MG |
¥ 5,121.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92968-250 MG |
11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene |
1335498-80-0 | 95% | 250MG |
¥ 7,682.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92968-500 MG |
11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene |
1335498-80-0 | 95% | 500MG |
¥ 10,243.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92968-1 G |
11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene |
1335498-80-0 | 95% | 1g |
¥ 12,804.00 | 2021-05-07 | |
| Chemenu | CM325735-100mg |
11-chloro-1,8,10-triazatricyclo[7.4.0.02,?]trideca-2(7),3,5,8,10,12-hexaene |
1335498-80-0 | 95%+ | 100mg |
$764 | 2022-06-13 | |
| Chemenu | CM325735-250mg |
11-chloro-1,8,10-triazatricyclo[7.4.0.02,?]trideca-2(7),3,5,8,10,12-hexaene |
1335498-80-0 | 95%+ | 250mg |
$1147 | 2022-06-13 | |
| Chemenu | CM325735-500mg |
11-chloro-1,8,10-triazatricyclo[7.4.0.02,?]trideca-2(7),3,5,8,10,12-hexaene |
1335498-80-0 | 95%+ | 500mg |
$1529 | 2022-06-13 | |
| Chemenu | CM325735-1g |
11-chloro-1,8,10-triazatricyclo[7.4.0.02,?]trideca-2(7),3,5,8,10,12-hexaene |
1335498-80-0 | 95%+ | 1g |
$1911 | 2022-06-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92968-100 MG |
11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene |
1335498-80-0 | 95% | 100MG |
¥ 3,201.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92968-250 MG |
11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene |
1335498-80-0 | 95% | 250MG |
¥ 5,121.00 | 2022-10-13 |
11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene
Comprehensive Guide to 11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene (CAS No. 1335498-80-0)
The compound 11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene (CAS No. 1335498-80-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This unique tricyclic structure, featuring a chloro substitution at the 11-position, presents intriguing chemical properties that make it valuable for advanced applications. Researchers and industry professionals frequently search for information on this compound's synthesis, reactivity, and potential uses, reflecting its growing importance in modern chemistry.
From a structural perspective, 11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene belongs to the class of nitrogen-rich polycyclic compounds. Its complex architecture combines three fused rings with multiple nitrogen atoms, creating a rigid framework that influences its electronic properties. The presence of the chloro group at position 11 adds an important handle for further chemical modifications, making this compound particularly interesting for medicinal chemistry applications where targeted modifications are often required.
The synthesis of 11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene typically involves multi-step organic transformations, with researchers constantly exploring more efficient routes. Current literature suggests that palladium-catalyzed cross-coupling reactions and cyclization strategies are particularly effective for constructing this molecular framework. The compound's stability under various conditions makes it suitable for diverse applications, though proper handling protocols should always be followed in laboratory settings.
In pharmaceutical research, 11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene has shown promise as a scaffold for drug development. Its unique three-dimensional shape and electronic properties make it an attractive candidate for binding to biological targets. Many researchers are investigating its potential as a core structure for kinase inhibitors or other therapeutic agents, especially in areas like oncology and neurological disorders where complex heterocycles often play crucial roles.
Beyond medicinal applications, CAS 1335498-80-0 has found use in materials science. The compound's conjugated system and nitrogen-rich structure contribute to interesting electronic properties that may be valuable in organic electronics. Some studies have explored its potential as a building block for organic semiconductors or as a component in advanced materials for energy storage applications. These diverse applications contribute to the growing commercial interest in this specialty chemical.
The market for 11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene has been expanding steadily, driven by increasing research activities in both academic and industrial settings. Current pricing and availability information suggests that this compound remains a specialty item, typically produced in small batches to meet the specific needs of research programs. Several specialty chemical suppliers now include this molecule in their catalogs, reflecting its growing importance in chemical research.
Analytical characterization of 11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are critical for research applications. The chloro substituent produces characteristic signals in both 1H and 13C NMR spectra, serving as an important diagnostic feature for quality control purposes.
Safety considerations for handling CAS 1335498-80-0 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment should be worn when working with this chemical. Researchers often inquire about storage conditions, which typically recommend keeping the compound in a cool, dry place protected from light to maintain stability over extended periods.
Recent publications have highlighted novel synthetic approaches to 11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene, reflecting ongoing interest in optimizing its production. Some studies focus on green chemistry approaches to reduce waste and improve atom economy in its synthesis. These developments align with current trends in sustainable chemistry and are likely to influence future commercial availability of this interesting compound.
Looking ahead, the future of 11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene research appears promising. With increasing recognition of its potential in both pharmaceutical and materials applications, more studies are expected to explore its properties and derivatives. The compound's unique combination of structural features and functional handles positions it as a valuable tool for chemical innovation across multiple disciplines.
1335498-80-0 (11-chloro-1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8,10,12-hexaene) Related Products
- 109224-74-0(5-chloro-Imidazo[1,2-a]quinazoline)
- 944896-70-2(7-Chloroimidazo[1,2-a]pyrimidine)
- 959245-17-1(3-chloropyrimido[1,2-a]benzimidazole)
- 221025-38-3(4-chloroimidazo[1,5-a]quinoxaline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)